Cas no 33233-48-6 (6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol)
33233-48-6 structure
Product Name:6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol
CAS No:33233-48-6
MF:C6H8BrN2O
MW:204.044520378113
CID:917743
PubChem ID:418579
Update Time:2025-04-19
6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol
- 6-Bromo-2,3-dihydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-2-ol
- AC1L9FXZ
- NSC102623
- 6-Bromo-2,3-dihydro-1H-4.lambda.~5~-pyrazolo[1,2-a]pyrazol-2-ol
- DTXSID90186887
- SCHEMBL22012658
- DS-014112
- 3-bromo-5-aza-1-azoniabicyclo[3.3.0]octa-1,3-dien-7-ol
- 2-bromo-6,7-dihydro-5H-pyrazolo[1,2-a]pyrazol-4-ium-6-ol
- NSC 102623
- 33233-48-6
-
- Inchi: 1S/C6H8BrN2O/c7-5-1-8-3-6(10)4-9(8)2-5/h1-2,6,10H,3-4H2/q+1
- InChI Key: VMISMJZLNZYZTD-UHFFFAOYSA-N
- SMILES: BrC1=CN2CC(C[N+]2=C1)O
Computed Properties
- Exact Mass: 281.90000
- Monoisotopic Mass: 202.982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 29Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 29.04000
- LogP: -3.08340
6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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